![molecular formula C9H19NO B6260242 1-[4-(propan-2-yl)oxan-4-yl]methanamine CAS No. 1512375-04-0](/img/new.no-structure.jpg)
1-[4-(propan-2-yl)oxan-4-yl]methanamine
Overview
Description
1-[4-(propan-2-yl)oxan-4-yl]methanamine is a chemical compound with the molecular formula C9H19NO. It is known for its unique structure, which includes an oxane ring substituted with a propan-2-yl group and a methanamine group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[4-(propan-2-yl)oxan-4-yl]methanamine typically involves the formation of the oxane ring followed by the introduction of the propan-2-yl and methanamine groups. One common method involves the cyclization of a suitable precursor to form the oxane ring, followed by alkylation to introduce the propan-2-yl group.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions
1-[4-(propan-2-yl)oxan-4-yl]methanamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its functional groups.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce alcohols or amines .
Scientific Research Applications
1-[4-(propan-2-yl)oxan-4-yl]methanamine has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of materials with specific properties, such as polymers and resins
Mechanism of Action
The mechanism of action of 1-[4-(propan-2-yl)oxan-4-yl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Properties
CAS No. |
1512375-04-0 |
|---|---|
Molecular Formula |
C9H19NO |
Molecular Weight |
157.3 |
Purity |
95 |
Origin of Product |
United States |
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